3,4,5,5'-O-Tetramethyl-3',4'-O,O-methylidenecoruleoellagic acid d
Overview
Description
“3,4,5,5’-O-Tetramethyl-3’,4’-O,O-methylidenecoruleoellagic acid d” is a chemical compound . It contains a total of 47 bonds, including 33 non-H bonds, 14 multiple bonds, 4 rotatable bonds, 2 double bonds, 12 aromatic bonds, 1 five-membered ring, 4 six-membered rings, 1 nine-membered ring, 5 ten-membered rings, 2 twelve-membered rings, 2 esters (aromatic), and 6 .
Molecular Structure Analysis
The molecular structure of “3,4,5,5’-O-Tetramethyl-3’,4’-O,O-methylidenecoruleoellagic acid d” is quite complex, with multiple rings and bonds. It includes 1 five-membered ring, 4 six-membered rings, 1 nine-membered ring, 5 ten-membered rings, and 2 twelve-membered rings .Scientific Research Applications
Antibacterial Properties
A study on coruleoellagic acid derivatives, including compounds closely related to 3,4,5,5'-O-Tetramethyl-3',4'-O,O-methylidenecoruleoellagic acid, revealed their potential antibacterial properties. For instance, one of these derivatives demonstrated noteworthy activity against Haemophilus influenza with a minimum inhibitory concentration (MIC) value of 9.38 µg/mL, indicating its potential as an antibacterial agent (Aristide Munvera et al., 2019).
Application in Synthesis
The compound's potential utility in synthetic applications has been highlighted. A general method for constructing similar molecules, particularly 3-methyl tetramic acids with a C-5 stereocenter, was presented, showcasing its relevance in synthetic chemistry (Wen‐Ju Bai et al., 2012).
Structural and Spectroscopic Studies
Studies involving similar tetramic acid compounds have been conducted, focusing on their complexation and spectroscopic properties. For example, research on 5-Benzylidene-3-hexanoyl tetramic acid, a related analogue, involved its complexation with metal ions and structural elucidation using NMR, IR, and MS spectroscopy (M. Petroliagi et al., 2000).
Biochemical and Biological Activities
The diversity of tetramic acid compounds, including those structurally related to 3,4,5,5'-O-Tetramethyl-3',4'-O,O-methylidenecoruleoellagic acid, has been explored for their biochemical and biological activities. A comprehensive review discussed the biological activities of various tetramic acids isolated from marine-derived microorganisms, highlighting their promising bioactivities and structural complexity (Minghua Jiang et al., 2020).
Pharmacological and Toxicological Investigations
In a study involving gallic acid, compounds structurally similar to 3,4,5,5'-O-Tetramethyl-3',4'-O,O-methylidenecoruleoellagic acid were investigated for their pharmacological and toxicological properties. This research demonstrated that certain microbial cultures could parallel mammalian metabolism, suggesting the potential use of these compounds in pharmacological studies (F. Hsu et al., 2007).
properties
IUPAC Name |
7,12,13,14-tetramethoxy-3,5,10,17-tetraoxapentacyclo[9.6.2.02,6.08,18.015,19]nonadeca-1,6,8(18),11,13,15(19)-hexaene-9,16-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14O10/c1-22-10-8-6-7-9(19(21)28-12(6)15(25-4)14(10)24-3)11(23-2)16-17(27-5-26-16)13(7)29-18(8)20/h5H2,1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PMZJAAPNTLEPIL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C3C4=C1C(=O)OC5=C(C(=C(C(=C45)C(=O)O3)OC)OC)OC)OCO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14O10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00152694 |
Source
|
| Record name | 3,4,5,5'-O-Tetramethyl-3',4'-O,O-methylidenecoruleoellagic acid d | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00152694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4,5,5'-O-Tetramethyl-3',4'-O,O-methylidenecoruleoellagic acid d | |
CAS RN |
120139-69-7 |
Source
|
| Record name | 3,4,5,5'-O-Tetramethyl-3',4'-O,O-methylidenecoruleoellagic acid d | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0120139697 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3,4,5,5'-O-Tetramethyl-3',4'-O,O-methylidenecoruleoellagic acid d | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00152694 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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